ethyl 6-acetyl-2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H28N2O4S/c1-6-29-22(28)19-17-11-12-25(14(2)26)13-18(17)30-21(19)24-20(27)15-7-9-16(10-8-15)23(3,4)5/h7-10H,6,11-13H2,1-5H3,(H,24,27)
• InChI Key: QYKPDRUGWFJGMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H28N2O4S
• Molecular Weight: 428.5 g/mol

Description

“Ethyl 6-acetyl-2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate” is a chemical compound with the molecular formula C23H28N2O4S and a molecular weight of 428.55. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Novel Synthesis Approaches

Researchers have developed efficient synthesis methods for novel compounds, including those related to pyrazolo[3,4-b]pyridines and pyrido[3,2-f][1,4]thiazepines, through condensation reactions and microwave-assisted synthesis. These methods offer improved yields and shorter reaction times, contributing to the advancement of synthetic organic chemistry and the development of new heterocyclic compounds with potential applications in various fields (Ghaedi et al., 2015) (Faty et al., 2011).

Reactivity and Derivatization

Studies on the reactivity of compounds similar to the one have led to the synthesis of various derivatives, showcasing the versatility of these molecules in organic synthesis. For instance, reactions involving ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have yielded a wide range of heterocyclic derivatives, demonstrating the potential for these methods in the synthesis of complex organic molecules (Harb et al., 1989).

Advanced Synthetic Strategies

Researchers have also developed advanced synthetic strategies, including phosphine-catalyzed annulation, to synthesize highly functionalized tetrahydropyridines. These strategies not only offer novel synthetic pathways but also open doors for the creation of compounds with unique properties and potential applications in drug discovery and material science (Zhu et al., 2003).

Potential Therapeutic Applications

While the specific request excludes information related to drug use, dosage, and side effects, it's worth noting that research in the area often explores the potential therapeutic applications of newly synthesized compounds. Such studies aim to identify compounds with beneficial biological activities, including antimicrobial, antifungal, and anticancer properties. For example, novel benzothiazole derivatives have been evaluated for their biological activities, hinting at the broader impact of synthetic organic chemistry in contributing to the discovery of new therapeutic agents (Bhoi et al., 2016).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.